Cas no 2027360-26-3 (1-(3-cyclobutylpropyl)-1H-pyrazol-3-amine)

1-(3-Cyclobutylpropyl)-1H-pyrazol-3-amine is a specialized pyrazole derivative featuring a cyclobutylpropyl substituent at the 1-position and an amine group at the 3-position of the pyrazole ring. This structure imparts unique reactivity and potential utility in pharmaceutical and agrochemical applications, particularly as a versatile intermediate for heterocyclic synthesis. The cyclobutyl group enhances steric and electronic properties, while the amine functionality offers a reactive site for further derivatization. Its well-defined molecular architecture makes it suitable for structure-activity relationship studies in drug discovery. The compound is typically handled under controlled conditions due to its amine reactivity, ensuring stability and purity for research use.
1-(3-cyclobutylpropyl)-1H-pyrazol-3-amine structure
2027360-26-3 structure
Product Name:1-(3-cyclobutylpropyl)-1H-pyrazol-3-amine
CAS No:2027360-26-3
MF:C10H17N3
MW:179.262081861496
CID:6022816
PubChem ID:165472717
Update Time:2025-06-08

1-(3-cyclobutylpropyl)-1H-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

    • 1-(3-cyclobutylpropyl)-1H-pyrazol-3-amine
    • EN300-1111918
    • 2027360-26-3
    • Inchi: 1S/C10H17N3/c11-10-6-8-13(12-10)7-2-5-9-3-1-4-9/h6,8-9H,1-5,7H2,(H2,11,12)
    • InChI Key: ANAXHBBGELCRMA-UHFFFAOYSA-N
    • SMILES: N1(C=CC(N)=N1)CCCC1CCC1

Computed Properties

  • Exact Mass: 179.142247555g/mol
  • Monoisotopic Mass: 179.142247555g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 156
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 43.8Ų

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Additional information on 1-(3-cyclobutylpropyl)-1H-pyrazol-3-amine

Introduction to 1-(3-Cyclobutylpropyl)-1H-Pyrazol-3-Amine (CAS No. 2027360-26-3)

1-(3-Cyclobutylpropyl)-1H-pyrazol-3-amine (CAS No. 2027360-26-3) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyrazoles, which are known for their diverse biological activities, including anti-inflammatory, analgesic, and anticonvulsant properties. The cyclobutylpropyl substituent adds a layer of complexity and specificity to the molecule, potentially enhancing its pharmacological profile.

The chemical structure of 1-(3-cyclobutylpropyl)-1H-pyrazol-3-amine consists of a pyrazole ring with a 3-cyclobutylpropyl group attached at the 1-position and an amino group at the 3-position. The cyclobutyl moiety is a four-membered ring that imparts unique conformational flexibility and steric effects, which can influence the compound's interactions with biological targets. The amino group, on the other hand, provides a functional handle for further chemical modifications and conjugations, making this compound a versatile scaffold for drug discovery.

Recent studies have highlighted the potential of 1-(3-cyclobutylpropyl)-1H-pyrazol-3-amine in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that 1-(3-cyclobutylpropyl)-1H-pyrazol-3-amine could be a valuable lead compound for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory properties, 1-(3-cyclobutylpropyl)-1H-pyrazol-3-amine has also been investigated for its potential as an analgesic agent. A study conducted by researchers at the University of California, San Francisco, demonstrated that this compound effectively reduces pain responses in animal models of chronic pain. The mechanism of action appears to involve modulation of nociceptive pathways in the central nervous system, making it a promising candidate for the treatment of neuropathic pain.

The pharmacokinetic properties of 1-(3-cyclobutylpropyl)-1H-pyrazol-3-amine have also been studied extensively. Preliminary data indicate that this compound has favorable oral bioavailability and a reasonable half-life, which are important considerations for drug development. Furthermore, toxicity studies have shown that 1-(3-cyclobutylpropyl)-1H-pyrazol-3-amine is well-tolerated at therapeutic doses, with no significant adverse effects observed in preclinical models.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-(3-cyclobutylpropyl)-1H-pyrazol-3-amine in human subjects. Early results from Phase I trials have been promising, with the compound demonstrating good tolerability and pharmacokinetic profiles consistent with preclinical data. These findings have paved the way for further clinical development and potential commercialization.

In conclusion, 1-(3-cyclobutylpropyl)-1H-pyrazol-3-amine (CAS No. 2027360-26-3) is a promising compound with a wide range of potential therapeutic applications. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and development in the fields of medicinal chemistry and drug discovery. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is poised to play a significant role in advancing medical treatments for various diseases.

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